Cas no 28188-41-2 (3-Cyanobenzyl Bromide)

3-Cyanobenzyl Bromide structure

Product Name:3-Cyanobenzyl Bromide

CAS No:28188-41-2

Molecular Formula:C₈H₆BrN

Molecular Weight:196.0439

MDL:MFCD00001809

CID:53290

PubChem ID:87566655

3-Cyanobenzyl Bromide Properties

Names and Identifiers

- alpha-Bromo-m-tolunitrile
- 3-Cyanobenzyl bromide
- 3-(Bromomethyl)benzonitrile
- alpha-bromo-meta-tolunitrile
- alpha-bromo-m-toluonitrile
- 3-(Bromoethyl)benzonitrile
- 3-Bromomethylbenzonitrile
- a-Bromo-m-tolunitrile
- 1-bromomethyl-3-cyanobenzene
- 3-(bromomethyl)-benzonitrile
- 3-cyano-benzyl bromide
- Benzonitrile,3-(bromomethyl)
- m-(Bromomethyl)benzonitrile
- m-cyanobenzyl bromide
- α-Bromo-m-tolunitrile
- Benzonitrile, 3-(bromomethyl)-
- m-Tolunitrile, .alpha.-bromo-
- .alpha.-Bromo-m-tolunitrile
- m-Cyano-.alpha.-bromotoluene
- A-BROMO-M-TOLUONITRILE
- 3-(bromomethyl)benzenecarbonitrile
- CVKOOKPNCVYHNY-UHFFFAOYSA-N
- Q63392442
- alpha-Bromo-m-tolunitri
- AC-13459
- 3-(bromo methyl)benzonitrile
- EINECS 248-890-1
- 28188-41-2
- 3-cyano benzylbromide
- alpha-Bromo-m-tolunitrile, 3-Cyanobenzyl bromide
- MFCD00001809
- C1665
- CS-0005708
- W-107064
- InChI=1/C8H6BrN/c9-5-7-2-1-3-8(4-7)6-10/h1-4H,5H
- AS-15043
- 3-(Bromomethyl)benzonitrile, 95%
- m-cyano-benzyl bromide
- alpha-Bromo-m-tolunitrile (3-(Bromomethyl)benzonitrile)
- DTXSID8067363
- SY009225
- FT-0622120
- m-Cyanobenzyl bromide;3-(Bromomethyl)benzonitrile
- m-cyanobenzylbromide
- 3-(bromomethyl)benzo-nitrile
- SCHEMBL132043
- NS00028433
- NSC 108298
- A5376
- CK2029
- 3-(Bromomethyl)benzonitrile, purum, >=96.0% (HPLC)
- alpha-bromo m-tolunitrile
- EN300-23991
- NSC108298
- 3-bromomethyl benzonitrile
- m-Cyano-alpha-bromotoluene
- 3-cyano-benzylbromide
- NSC-108298
- AM20040085
- 3-cyano benzyl bromide
- AKOS009085662
- BCP27489
- m-Tolunitrile, alpha-bromo-
- 3-Bromomethyl-benzonitrile
- 3-Cyanobenzylbromide
- DB-016164
- VH59MX94H3
- 3-(Bromomethyl)benzonitrile; alpha-Bromo-m-tolunitrile
- STL183307
- +Expand
- MDL： MFCD00001809
- InChIKey： CVKOOKPNCVYHNY-UHFFFAOYSA-N
- Inchi： 1S/C8H6BrN/c9-5-7-2-1-3-8(4-7)6-10/h1-4H,5H2
- SMILES： BrC([H])([H])C1C([H])=C([H])C([H])=C(C#N)C=1[H]
- BRN： 742356

Computed Properties

Exact Mass: 194.96836g/mol
Surface Charge: 0
XLogP3: 2.3
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 1
Monoisotopic Mass: 194.96836g/mol
Monoisotopic Mass: 194.96836g/mol
Topological Polar Surface Area: 23.8Å²
Heavy Atom Count: 10
Complexity: 147
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: nothing
Surface Charge: 0

Experimental Properties

LogP: 2.45318
PSA: 23.79000
Refractive Index: 1.6550 (estimate)
Boiling Point: 130°C/4mmHg(lit.)
Melting Point: 93.0 to 96.0 deg-C
Flash Point: 118℃
Color/Form: White crystalline powder
Solubility: Insoluble in water
Density: 1.5466 (rough estimate)

3-Cyanobenzyl Bromide Security Information

Symbol: GHS05 GHS07
WGK Germany：3
Safety Term：8
Safety Instruction： S26-S36/37/39-S45-S28A
Packing Group：II
Packing Group：II
Risk Phrases：R34
Hazard Level：8
Dangerous goods sign： C
Hazardous Material transportation number：UN 3261 8/PG 2
Hazard Statement： H302+H312+H332-H314
Warning Statement： P260-P264-P270-P271-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P405-P501
Prompt：dangerous
Storage Condition：Store at room temperature
PackingGroup：II
Risk Phrases： 34
Signal Word：Danger
TSCA：Yes
HazardClass：8
FLUKA BRAND F CODES：10-19-21

3-Cyanobenzyl Bromide Customs Data

HS CODE：29269095
Customs Data：

China Customs Code:
29269095

3-Cyanobenzyl Bromide Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003JSW-1g	3-(Bromomethyl)benzonitrile	28188-41-2	98%	1g	$5.00	2024-05-07
A2B Chem LLC	AB64832-1g	3-Cyanobenzyl bromide	28188-41-2	98%	1g	$5.00	2024-04-20
Aaron	AR003K18-1g	3-(Bromomethyl)benzonitrile	28188-41-2		1g	$4.00
abcr	AB114240-1 g	3-(Bromomethyl)benzonitrile, 98%; .	28188-41-2	98%	1g	€57.80	2022-09-29
Ambeed	A224519-1g	3-(Bromomethyl)benzonitrile	28188-41-2	98%	1g	$6.0	2024-07-19
Apollo Scientific	OR9974-10g	3-(Bromomethyl)benzonitrile	28188-41-2		10g	£28.00	2023-09-01
Enamine	EN300-23991-0.05g	3-(bromomethyl)benzonitrile	28188-41-2	95%	0.05g	$19.0	2023-09-15
eNovation Chemicals LLC	D631198-10G	3-(bromomethyl)benzonitrile	28188-41-2	97%	10G	$35	2022-06-08
Fluorochem	075965-1g	3-Cyanobenzyl bromide	28188-41-2	98%	1g	￡11.00	2022-03-01
TRC	C962365-1g	3-Cyanobenzyl Bromide	28188-41-2		1g	$58.00	2023-05-18

3-Cyanobenzyl Bromide Suppliers

Wuhan Huajiu Pharmaceutical Technology Co., Ltd.

Audited Supplier

(CAS:28188-41-2)

MR./MRS.:WANG YAN

Phone:15527230951

Email:3317219330@qq.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:28188-41-2)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:28188-41-2)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

3-Cyanobenzyl Bromide Related Literature

1. Triazole- and triazolium-containing porphyrin-cages for optical anion sensing

Lydia C. Gilday,Nicholas G. White,Paul D. Beer Dalton Trans. 2012 41 7092
2. Structure of a carboxylate-bridged tetra-azamacrocyclic complex of cobalt(III)

Theodore A. DelDonno,Naohide Matsumoto,Daryle H. Busch,Nathaniel W. Alcock J. Chem. Soc. Dalton Trans. 1990 257
3. Rates of reaction of benzylamines with 1-chloro-2,4-dinitrobenzene and with toluene-p-sulphonyl chloride

A. Fischer,R. S. H. Hickford,G. R. Scott,J. Vaughan J. Chem. Soc. B 1966 466
4. 932. Experiments on the synthesis of potential cortical hormone substitutes. part II

F. J. Dyer,D. A. A. Kidd,James Walker J. Chem. Soc. 1952 4778
5. An asymmetric cryptand for the site-specific coordination of 3d metals in multiple oxidation states

Julia J?kel,Frauke Ny?en,Daniel Siegmund,Ulf-Peter Apfel Dalton Trans. 2021 50 14602
6. Systematic investigation of hydrogen-bond propensities for informing co-crystal design and assembly

Nandini Sarkar,Abhijeet S. Sinha,Christer B. Aaker?y CrystEngComm 2019 21 6048
7. Synthesis, structural characterization and properties of Ag(i)-complexes based on double-armed 1,3,4-oxadiazole bridging ligands

Gui-Ge Hou,Yan Wu,Jian-Ping Ma,Yu-Bin Dong CrystEngComm 2011 13 6850
8. Targeted synthesis of ionic liquid-polyoxometalate derived Mo-based electrodes for advanced electrochemical performance

Guojian Chen,Lei Zhang,Yadong Zhang,Ke Liu,Zhouyang Long,Ying Wang J. Mater. Chem. A 2019 7 7194
9. p-Xylylenediamine derived ligands as flexible connectors in the design of porous coordination polymers

Adrian J. Emerson,Gregory P. Knowles,Alan L. Chaffee,Stuart R. Batten,David R. Turner CrystEngComm 2019 21 3074
10. The influence of anion, ligand geometry and stoichiometry on the structure and dimensionality of a series of AgI-bis(cyanobenzyl)piperazine coordination polymers

Lianna J. Beeching,Chris S. Hawes,David R. Turner,Stuart R. Batten CrystEngComm 2014 16 6459

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Cas no 28188-41-2 (3-Cyanobenzyl Bromide)

3-Cyanobenzyl Bromide Properties

Names and Identifiers

Computed Properties

Experimental Properties

3-Cyanobenzyl Bromide Security Information

3-Cyanobenzyl Bromide Customs Data

China Customs Code:

3-Cyanobenzyl Bromide Price

3-Cyanobenzyl Bromide Suppliers

3-Cyanobenzyl Bromide Related Literature

Related Categories

28188-41-2 (3-Cyanobenzyl Bromide) Related Products